![molecular formula C11H14O2S B1267819 [(3-Phenylpropyl)thio]acetic acid CAS No. 30134-08-8](/img/structure/B1267819.png)
[(3-Phenylpropyl)thio]acetic acid
Overview
Description
Scientific Research Applications
Proteomics Research
[(3-Phenylpropyl)thio]acetic acid is utilized in proteomics research as a biochemical tool. Its molecular structure allows it to interact with proteins, aiding in the study of proteomes—the complete set of proteins produced by an organism . This compound’s ability to form thioester bonds makes it valuable for probing protein interactions and functions.
Medicinal Chemistry
In medicinal chemistry , [(3-Phenylpropyl)thio]acetic acid can be used as a building block for synthesizing various therapeutic agents. Its thioester group is a key functional moiety in drug design, often involved in the modulation of biological activity.
Agriculture
This compound has potential applications in agriculture . While specific uses in this field are not well-documented, related compounds with thioester groups have been explored for their roles in plant growth and protection against pests.
Materials Science
[(3-Phenylpropyl)thio]acetic acid may find applications in materials science , particularly in the development of polymers. Thiol-X chemistries, which include thioester compounds, are used for creating materials with specific properties, such as enhanced durability or biodegradability .
Environmental Science
In environmental science , thioester compounds like [(3-Phenylpropyl)thio]acetic acid can play a role in bioremediation processes. They can be involved in the breakdown of pollutants or the synthesis of environmentally friendly materials .
Biochemistry
The compound’s role in biochemistry is significant due to its involvement in enzymatic reactions and metabolic pathways. Thioesters are crucial intermediates in many biochemical processes, including the synthesis and breakdown of fatty acids .
Pharmacology
Lastly, in pharmacology , [(3-Phenylpropyl)thio]acetic acid’s thioester bond is of interest for drug metabolism studies. Thioesters are known to undergo enzymatic hydrolysis, which is an important aspect of drug biotransformation.
Mechanism of Action
Target of Action
This compound is used in proteomics research , but its exact targets and their roles remain to be elucidated.
Biochemical Pathways
As a compound used in proteomics research
Action Environment
Environmental factors can influence the action, efficacy, and stability of many compounds. It is known that the production of some similar compounds, such as the auxin phytohormone indole-3-acetic acid (IAA), is influenced by diverse external stimuli . .
properties
IUPAC Name |
2-(3-phenylpropylsulfanyl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2S/c12-11(13)9-14-8-4-7-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGBJUCFBIKHHMZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCSCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40306194 | |
Record name | [(3-phenylpropyl)thio]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40306194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(3-Phenylpropyl)thio]acetic acid | |
CAS RN |
30134-08-8 | |
Record name | NSC174583 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=174583 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | [(3-phenylpropyl)thio]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40306194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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